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Compound of Interest

Compound Name: Dhfr-IN-4

Cat. No.: B12412126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

biological activity, and relevant experimental methodologies for the dihydrofolate reductase

(DHFR) inhibitor, Dhfr-IN-4. This document is intended to serve as a valuable resource for

researchers in oncology, drug discovery, and molecular biology.

Chemical and Physical Properties
Dhfr-IN-4 is a potent small molecule inhibitor of dihydrofolate reductase (DHFR). While the

specific chemical structure is not publicly available, key chemical and physical properties are

summarized below.

Property Value

CAS Number 2820126-49-4

Primary Target Dihydrofolate Reductase (DHFR)

Secondary Targets EGFR, HER2

Molecular Formula C₂₅H₂₈N₈O₅S

Molecular Weight 556.61 g/mol

Solubility Soluble in DMSO

Storage -20°C (powder), -80°C in solvent (≤6 months)
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Biological Activity and Mechanism of Action
Dhfr-IN-4 exerts its primary biological effect through the potent inhibition of dihydrofolate

reductase (DHFR), a crucial enzyme in the folate metabolic pathway. DHFR catalyzes the

reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential

cofactors for the synthesis of purines and thymidylate, which are fundamental building blocks

for DNA and RNA synthesis.[1] By inhibiting DHFR, Dhfr-IN-4 disrupts these critical cellular

processes, leading to the inhibition of cell proliferation and induction of apoptosis.

Beyond its primary target, Dhfr-IN-4 also demonstrates inhibitory activity against the Epidermal

Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2),

both of which are key receptor tyrosine kinases involved in cell growth and proliferation.[2]

In Vitro Efficacy:
The inhibitory and cytotoxic potency of Dhfr-IN-4 has been characterized across various

assays and cell lines:

Assay/Cell Line IC₅₀ Value

DHFR Enzyme 123 nM

EGFR Kinase 246 nM

HER2 Kinase 357 nM

HepG2 Cells 9.67 ± 0.7 µM

MCF-7 Cells 8.46 ± 0.7 µM

HCT-116 Cells 13.24 ± 0.9 µM

PC3 Cells 11.17 ± 1.0 µM

HeLa Cells 6.90 ± 0.5 µM

Signaling Pathways
The inhibitory action of Dhfr-IN-4 impacts multiple critical signaling pathways involved in cell

proliferation, survival, and metabolism.
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DHFR Inhibition Pathway
Inhibition of DHFR by Dhfr-IN-4 directly disrupts the folate metabolism pathway, leading to a

depletion of tetrahydrofolate. This, in turn, inhibits the synthesis of purines and thymidylate,

essential precursors for DNA and RNA synthesis, ultimately causing cell cycle arrest and

apoptosis.
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Caption: DHFR Inhibition by Dhfr-IN-4.

EGFR and HER2 Signaling Pathways
Dhfr-IN-4 also inhibits the receptor tyrosine kinases EGFR and HER2. Ligand binding to these

receptors leads to dimerization and autophosphorylation, activating downstream signaling

cascades such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. These

pathways are central to regulating cell proliferation, survival, and differentiation.[3][4] By

inhibiting EGFR and HER2, Dhfr-IN-4 can block these pro-growth signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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